Cas no 946255-23-8 (N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946255-23-8
• MF: C₁₉H₁₄FN₃O₄
• MW: 367.330567836761
• CID: 5505067
• Update Time: 2025-11-06

N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14FN3O4/c20-16-8-1-2-9-17(16)21-18(24)15-7-4-10-22(19(15)25)12-13-5-3-6-14(11-13)23(26)27/h1-11H,12H2,(H,21,24)
• InChI Key： RIEVGBHFGFUSHB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC=CC=C1F)=O

Additional information on N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Research Brief on N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946255-23-8)

Recent studies on N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946255-23-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique dihydropyridine scaffold, has garnered attention due to its promising pharmacological properties, including anti-inflammatory and anticancer activities. The following brief synthesizes the latest findings on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process, starting with the condensation of 3-nitrophenylacetic acid with 2-fluoroaniline, followed by cyclization to form the dihydropyridine core. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored structural modifications to enhance its bioavailability and target specificity.

Mechanistic studies have revealed that this compound exerts its biological effects through the modulation of key signaling pathways, including the NF-κB and MAPK pathways. In vitro experiments using cancer cell lines demonstrated significant inhibition of cell proliferation and induction of apoptosis, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties were validated in murine models of inflammation, where it reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Despite these promising results, challenges remain in the development of N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is focused on elucidating its pharmacokinetics and pharmacodynamics to facilitate its transition into clinical trials.

In conclusion, N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide represents a promising candidate for further development in the treatment of cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities warrant continued investigation to unlock its full therapeutic potential.